Cas no 2227856-24-6 (rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227856-24-6
• MF: C₁₂H₁₅ClFN
• MW: 227.705605745316
• CID: 6141585
• PubChem ID: 165635720
• Update Time: 2025-10-29

rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine
• 2227856-24-6
• rac-[(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1977889

• Inchi： 1S/C12H15ClFN/c1-12(2)9(6-15)11(12)8-4-3-7(14)5-10(8)13/h3-5,9,11H,6,15H2,1-2H3/t9-,11-/m0/s1
• InChI Key： JYJCXJVOZSPYDX-ONGXEEELSA-N
• SMILES： ClC1C=C(C=CC=1[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 227.0877053g/mol
• Monoisotopic Mass: 227.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine

Rac-(1R,3R)-3-(2-Chloro-4-Fluorophenyl)-2,2-Dimethylcyclopropylmethanamine (CAS No. 2227856-24-6)

Rac-(1R,3R)-3-(2-Chloro-4-Fluorophenyl)-2,2-Dimethylcyclopropylmethanamine, a compound with the CAS registry number 2227856-24-6, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic research and industrial development.

The cyclopropylmethanamine core of this molecule serves as a versatile scaffold for various chemical modifications. Recent studies have highlighted the importance of such structures in drug design, particularly due to their ability to modulate pharmacokinetic properties and enhance bioavailability. The chlorine and fluorine substituents on the phenyl ring further contribute to the compound's stability and reactivity, making it a valuable intermediate in the synthesis of advanced materials and biologically active compounds.

One of the most notable advancements in the study of this compound involves its application in the development of antiviral agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against various viral strains, including those responsible for respiratory infections. The stereochemistry of the molecule plays a critical role in its antiviral efficacy, with the racemic mixture showing optimal results in preclinical trials.

In addition to its pharmacological applications, rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine has been explored for its potential in polymer chemistry. Its ability to act as a cross-linking agent has led to the development of novel polymeric materials with enhanced mechanical properties. These materials are being considered for use in advanced composites and biodegradable packaging solutions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the production of this compound, which is crucial for its application in chiral drug development.

Furthermore, the environmental impact of this compound has been a focus of recent studies. Researchers have investigated its biodegradation pathways and have found that under specific conditions, it can be effectively metabolized by microbial communities. This finding is significant for industries seeking to develop sustainable chemical processes.

In conclusion, rac-(1R,3R)-3-(2-chloro-4-fluorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227856-24-6) stands as a prime example of how advanced chemical synthesis and interdisciplinary research can lead to innovative solutions across multiple fields. Its unique properties and versatile applications continue to make it a focal point for scientific exploration and industrial innovation.